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Compound of Interest

Compound Name: Totu

Cat. No.: B1631470 Get Quote

Application Notes for Researchers, Scientists, and
Drug Development Professionals
Introduction:

TOTU, or O-[(Ethoxycarbonyl)cyanomethylenamino]-N,N,N′,N′-tetramethyluronium

tetrafluoroborate, is a highly effective uronium salt-based coupling reagent utilized in peptide

synthesis and other amide bond formations.[1][2] Its high reactivity and the water-soluble

nature of its byproducts make it a valuable tool in both solid-phase and solution-phase

synthesis.[1][3] Proper preparation of a stock solution is crucial for accurate and reproducible

experimental results. This document provides a detailed protocol for preparing a stock solution

of TOTU, intended for use by researchers, scientists, and professionals in the field of drug

development.

Key Properties of TOTU:

TOTU is a white to off-white crystalline powder.[1][4] It is known for its high solubility in

common organic solvents used in peptide synthesis, such as N,N-Dimethylformamide (DMF).

[1] Due to its sensitivity to moisture, it is imperative to handle TOTU in a dry environment and

store it under an inert atmosphere.[5]
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle TOTU powder in a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Experimental Protocol
Objective: To prepare a stock solution of TOTU at a specified concentration in a suitable

solvent.

Materials:

TOTU (O-[(Ethoxycarbonyl)cyanomethylenamino]-N,N,N′,N′-tetramethyluronium

tetrafluoroborate)

Anhydrous N,N-Dimethylformamide (DMF)

Volumetric flask

Magnetic stirrer and stir bar

Spatula

Weighing paper or boat

Pipettes

Inert gas (e.g., nitrogen or argon)

Dry, sealed storage vials

Procedure:

Preparation of Work Area: Ensure the workspace, glassware, and equipment are clean and

dry. Purge the volumetric flask and storage vials with an inert gas to remove atmospheric

moisture.
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Weighing of TOTU: Tare a clean, dry weighing paper or boat on an analytical balance.

Carefully weigh the desired amount of TOTU powder.

Dissolution:

Add a magnetic stir bar to the volumetric flask.

Using a dry funnel, transfer the weighed TOTU powder into the volumetric flask.

Add approximately 80% of the final desired volume of anhydrous DMF to the flask.

Place the flask on a magnetic stirrer and stir the solution until the TOTU powder is

completely dissolved. Avoid vigorous stirring that could introduce moisture.

Final Volume Adjustment: Once the TOTU is fully dissolved, carefully add anhydrous DMF to

the volumetric flask until the bottom of the meniscus reaches the calibration mark.

Homogenization: Cap the flask and gently invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage:

Dispense the stock solution into appropriately sized, dry, and inert gas-flushed storage

vials.

Label each vial clearly with the name of the reagent (TOTU), concentration, solvent

(DMF), preparation date, and your initials.

Store the vials at 2-8°C, protected from light.[3][6]
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Parameter Value Reference

Full Chemical Name

O-

[(Ethoxycarbonyl)cyanomethyl

enamino]-N,N,N′,N′-

tetramethyluronium

tetrafluoroborate

[1][2][6]

Synonym TOTU [1][7]

CAS Number 136849-72-4 [1][6]

Molecular Formula C₁₀H₁₇BF₄N₄O₃ [1][8]

Molecular Weight ~328.07 g/mol [3][6][8]

Appearance
White to off-white crystalline

powder
[1][4]

Recommended Solvent
Anhydrous N,N-

Dimethylformamide (DMF)
[3]

Recommended Storage
2-8°C, dry, under inert gas,

protected from light
[3][6]

Mandatory Visualization
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Workflow for Preparing TOTU Stock Solution

Prepare Dry Workspace and Glassware

Weigh TOTU Powder

Transfer TOTU to Volumetric Flask

Add ~80% Anhydrous DMF

Dissolve with Magnetic Stirrer

Adjust to Final Volume with DMF

Homogenize Solution

Aliquot into Storage Vials

Store at 2-8°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of the coupling reagent TOTU.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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